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Compound of Interest

Compound Name: Aftin-5

Cat. No.: B11929238

This guide provides essential safety and logistical information for the proper disposal of Aftin-5,
a roscovitine-related purine used in research to increase the production of amyloid-B42 (Ap42).
[1] Adherence to these procedures is critical for ensuring laboratory safety and regulatory
compliance. This content is intended for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling Precautions

Aftin-5 is intended for research use only and is not for therapeutic or human diagnostic use.[1]
While extensive toxicity data is not available, it has been shown to exhibit slight cytotoxicity in
various cell lines.[2][3] Therefore, standard laboratory precautions, including the use of
personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat, should be
observed at all times. The compound is air and light sensitive.[4]

Step-by-Step Disposal Protocol

As Aftin-5 is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and ethanol, all waste
materials containing this compound must be treated as hazardous chemical waste. Do not
dispose of Aftin-5 or its solutions down the drain.

1. Waste Segregation and Collection:

e Solid Waste:
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o Place all disposable materials contaminated with Aftin-5 (e.g., gloves, weighing papers,
pipette tips, vials) into a dedicated, clearly labeled, leak-proof container designated for
solid hazardous chemical waste.

o Collect unused or expired Aftin-5 powder in its original container or a securely sealed,
compatible container.

e Liquid Waste:

o Collect all solutions containing Aftin-5 (e.g., in DMSO, ethanol) in a designated, leak-
proof, and chemically compatible liquid waste container. A screw-cap is mandatory to
prevent leakage and evaporation.

o To prevent dangerous reactions, do not mix Aftin-5 waste with incompatible waste
streams. For instance, store organic solvent waste separately from aqueous or corrosive
(acid/base) waste.

2. Waste Container Labeling:

o Properly label all waste containers immediately upon starting waste accumulation. The label
must include:

o The words "Hazardous Waste"

o The full chemical name: "Aftin-5"

o All solvent components and their approximate percentages (e.g., "'DMSO >90%, Aftin-5
<10%")

o The date when waste was first added.

o The name and location of the generating laboratory.

3. On-Site Storage:

o Store all Aftin-5 waste in a designated "Satellite Accumulation Area" (SAA) within the
laboratory, at or near the point of generation.
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e Ensure the SAA is a well-ventilated area.

o Keep waste containers securely closed at all times, except when adding waste.

o Use secondary containment (e.g., a chemical-resistant tray or bin) to capture any potential

leaks from the primary container.

4. Final Disposal:

o Arrange for waste pickup through your institution's Environmental Health & Safety (EH&S)

department. Follow their specific procedures for requesting a waste collection.

e Do not allow waste to accumulate beyond your institution's specified time or volume limits

(e.g., typically a maximum of 55 gallons in an SAA).

Aftin-5 Data Summary

The following table summarizes key quantitative data for Aftin-5.

Parameter Data Reference(s)
Molecular Formula C19H26N6O

Molecular Weight 354.45 g/mol

CAS Number 1461717-05-4

Purity >98%

Solubility (DMSO)

>16.67 mg/mL

Storage (Solid)

-20°C, protect from air and
light

Storage (In Solvent)

-80°C (up to 6 months); -20°C
(up to 1 month)

Cytotoxicity (ICso)

~150-194 pM in various cell

lines
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Logical Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Aftin-5 waste.
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Aftin-5 Waste Generated

Classify Waste Type

Solid Waste Liquid Waste
(Contaminated PPE, Vials, (Solutions in DMSO,
Unused Powder) Ethanol, etc.)

Collect in Labeled Collect in Labeled
Solid Hazardous Liquid Hazardous
Waste Container Waste Container (Screw-Cap)

Ensure Label Includes:
'Hazardous Waste', 'Aftin-5',
All Solvents, Date

Store in Designated SAA
in Secondary Containment.
Keep Container Closed.

Contact EH&S for
Waste Pickup

End of Process

Click to download full resolution via product page

Caption: A workflow diagram illustrating the proper procedure for Aftin-5 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Aftin-5: Comprehensive Disposal and Safety
Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929238#aftin-5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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